Cas no 2694745-97-4 (tert-butyl N-{8-chloro-1,2,4triazolo4,3-apyridin-3-yl}carbamate)

• Product Name: tert-butyl N-{8-chloro-1,2,4triazolo4,3-apyridin-3-yl}carbamate
• CAS No: 2694745-97-4
• MF: C₁₁H₁₃ClN₄O₂
• MW: 268.69952082634
• CID: 5613965
• PubChem ID: 165941669
• Update Time: 2025-05-20

tert-butyl N-{8-chloro-1,2,4triazolo4,3-apyridin-3-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{8-chloro-[1,2,4]triazolo[4,3-a]pyridin-3-yl}carbamate
• EN300-33050386
• 2694745-97-4
• tert-butyl N-{8-chloro-1,2,4triazolo4,3-apyridin-3-yl}carbamate

• Inchi： 1S/C11H13ClN4O2/c1-11(2,3)18-10(17)13-9-15-14-8-7(12)5-4-6-16(8)9/h4-6H,1-3H3,(H,13,15,17)
• InChI Key： YOAUBYVFCOJUKX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CN2C1=NN=C2NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 268.0727034g/mol
• Monoisotopic Mass: 268.0727034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 68.5Ų

Additional information on tert-butyl N-{8-chloro-1,2,4triazolo4,3-apyridin-3-yl}carbamate

tert-butyl N-{8-chloro-1,2,4-triazolo[4,3-a]pyridin-3-yl}carbamate (CAS No. 2694745-97-4): An Overview of a Promising Compound in Medicinal Chemistry

tert-butyl N-{8-chloro-1,2,4-triazolo[4,3-a]pyridin-3-yl}carbamate (CAS No. 2694745-97-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of carbamates and is characterized by its 8-chloro-1,2,4-triazolo[4,3-a]pyridin-3-yl moiety, which imparts distinct chemical and biological properties.

The tert-butyl group in the compound provides enhanced stability and solubility, making it an attractive candidate for drug development. The 8-chloro substitution on the triazolopyridine ring is crucial for modulating the compound's biological activity and selectivity. Recent studies have shown that this compound exhibits potent activity against various biological targets, including enzymes and receptors involved in disease pathways.

In the context of medicinal chemistry, tert-butyl N-{8-chloro-1,2,4-triazolo[4,3-a]pyridin-3-yl}carbamate has been investigated for its potential as a lead compound in the development of new therapeutic agents. One of the key areas of research has been its interaction with kinases, a family of enzymes that play critical roles in cellular signaling pathways. Kinases are implicated in numerous diseases, including cancer, inflammation, and neurodegenerative disorders.

Recent studies have demonstrated that tert-butyl N-{8-chloro-1,2,4-triazolo[4,3-a]pyridin-3-yl}carbamate exhibits selective inhibition of specific kinases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibits the activity of cyclin-dependent kinase 2 (CDK2), a key regulator of the cell cycle. The selective inhibition of CDK2 by this compound suggests its potential as a targeted therapy for cancer treatment.

Beyond its kinase inhibition properties, tert-butyl N-{8-chloro-1,2,4-triazolo[4,3-a]pyridin-3-yl}carbamate has also shown promise in modulating other biological targets. Research conducted at a leading pharmaceutical company has revealed that this compound can interact with G protein-coupled receptors (GPCRs), which are important targets for a wide range of therapeutic interventions. The ability to modulate GPCRs opens up new avenues for treating conditions such as cardiovascular diseases and psychiatric disorders.

The structural features of tert-butyl N-{8-chloro-1,2,4-triazolo[4,3-a]pyridin-3-yl}carbamate make it an excellent candidate for further optimization through medicinal chemistry approaches. Structure-activity relationship (SAR) studies have been conducted to identify key functional groups that contribute to the compound's biological activity. These studies have led to the development of analogs with improved potency and selectivity.

One notable analog is N-(8-chloro-1H-pyrazolo[3,4-b]pyridin-5-yl)-N'-methylurea, which has shown enhanced activity against specific kinases compared to the parent compound. This analog retains the 8-chloro substitution on the pyrazolopyridine ring but introduces an additional methyl group on the urea moiety. The introduction of this methyl group significantly enhances the compound's binding affinity to its target enzyme.

In addition to its therapeutic potential, tert-butyl N-{8-chloro-1,2,4-triazolo[4,3-a]pyridin-3-yl}carbamate has also been studied for its pharmacokinetic properties. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and minimize adverse effects.

The safety profile of tert-butyl N-{8-chloro-1,2,4-triazolo[4,3-a]pyridin-3-yl}carbamate has been evaluated through various toxicity studies. In vitro assays have demonstrated that this compound does not exhibit significant cytotoxicity at therapeutic concentrations. Furthermore, animal studies have shown that it is well-tolerated at doses required for therapeutic efficacy.

Despite its promising properties, further research is needed to fully understand the mechanisms of action and potential applications of tert-butyl N-{8-chloro-1,2,4-triazolo[4,3-a]pyridin-3-yl}carbamate. Ongoing clinical trials are evaluating its safety and efficacy in human subjects. These trials will provide valuable insights into its potential as a therapeutic agent and help guide future drug development efforts.

In conclusion, tert-butyl N-{8-chloro-1,2,4-triazolo[4,3-a]pyridin-3-yl}carbamate (CAS No. 2694745-97-4) represents a promising lead compound in medicinal chemistry with potential applications in various therapeutic areas. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further optimization and clinical development. As research continues to advance our understanding of this compound's biological activities and mechanisms of action, it holds great promise for addressing unmet medical needs.